Cas no 2034225-30-2 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034225-30-2
• MF: C₁₂H₁₆N₄O₄S
• MW: 312.344841003418
• CID: 5984808
• PubChem ID: 122160667
• Update Time: 2025-05-22

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• AKOS032464020
• F6573-4146
• 2034225-30-2
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-4-methylthiadiazole-5-carboxamide
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C12H16N4O4S/c1-8-11(21-15-14-8)12(19)13-4-6-20-7-5-16-9(17)2-3-10(16)18/h2-7H2,1H3,(H,13,19)
• InChI Key： AEVIALZFXLYZNH-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NCCOCCN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 312.08922618g/mol
• Monoisotopic Mass: 312.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 130Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Analysis of N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034225-30-2)

The compound N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034225-30-2) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiadiazole core and a pyrrolidin-1-yl linker, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeted therapies and bioconjugation techniques.

One of the most notable aspects of N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide is its role in proteomics and biomarker studies. The 2,5-dioxopyrrolidin-1-yl moiety is a reactive group often used in crosslinking applications, enabling the compound to form stable bonds with proteins and other biomolecules. This property is particularly valuable in the development of diagnostic reagents and therapeutic conjugates, which are currently trending topics in biomedical research.

In the context of drug delivery systems, this compound's ability to act as a linker molecule has garnered attention. The ethoxyethyl spacer provides flexibility and solubility, which are critical for optimizing the pharmacokinetic properties of drug candidates. Recent studies have explored its use in antibody-drug conjugates (ADCs), a rapidly growing field in oncology. The demand for highly specific and low-toxicity linkers like this one aligns with the industry's shift toward precision medicine.

Another area of interest is the compound's potential in small-molecule inhibitors. The 4-methyl-1,2,3-thiadiazole group is known for its bioactivity, particularly in modulating enzyme functions. Researchers are investigating its applicability in kinase inhibition and signal transduction pathways, which are hot topics in cancer research and inflammatory diseases. The combination of its structural features makes it a promising candidate for high-throughput screening campaigns.

From a synthetic chemistry perspective, N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide offers versatility. Its synthesis involves multi-step organic reactions, including amide coupling and ether formation, which are well-documented in the literature. The compound's purity and stability are critical for reproducibility in research, making it a focal point for quality control in pharmaceutical manufacturing.

Environmental and sustainability considerations are also relevant when discussing this compound. The growing emphasis on green chemistry has led to increased scrutiny of synthetic routes and waste management. Researchers are exploring catalytic methods and solvent-free conditions to produce such compounds more efficiently, addressing the demand for eco-friendly alternatives in the chemical industry.

In summary, N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034225-30-2) is a multifaceted compound with broad applications in drug development, bioconjugation, and molecular biology. Its structural features and reactivity profile make it a valuable tool for advancing precision medicine and biopharmaceutical innovations. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.